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Dhpasiu Dhpasiu
Brand Name: Vulcanchem
CAS No.: 149992-49-4
VCID: VC0118786
InChI: InChI=1S/C32H46N4O11S/c1-4-5-6-7-8-9-13-16-25(37)33-23(19-22-14-11-10-12-15-22)20-43-31(40)35-48(41,42)44-21-24-27-28(47-32(2,3)46-27)29(45-24)36-18-17-26(38)34-30(36)39/h10-12,14-15,17-18,23-24,27-29H,4-9,13,16,19-21H2,1-3H3,(H,33,37)(H,35,40)(H,34,38,39)/t23-,24-,27?,28?,29-/m1/s1
SMILES: CCCCCCCCCC(=O)NC(CC1=CC=CC=C1)COC(=O)NS(=O)(=O)OCC2C3C(C(O2)N4C=CC(=O)NC4=O)OC(O3)(C)C
Molecular Formula: C32H46N4O11S
Molecular Weight: 694.8 g/mol

Dhpasiu

CAS No.: 149992-49-4

Main Products

VCID: VC0118786

Molecular Formula: C32H46N4O11S

Molecular Weight: 694.8 g/mol

Dhpasiu - 149992-49-4

CAS No. 149992-49-4
Product Name Dhpasiu
Molecular Formula C32H46N4O11S
Molecular Weight 694.8 g/mol
IUPAC Name [(2R)-2-(decanoylamino)-3-phenylpropyl] N-[[(4R,6R)-4-(2,4-dioxopyrimidin-1-yl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-6-yl]methoxysulfonyl]carbamate
Standard InChI InChI=1S/C32H46N4O11S/c1-4-5-6-7-8-9-13-16-25(37)33-23(19-22-14-11-10-12-15-22)20-43-31(40)35-48(41,42)44-21-24-27-28(47-32(2,3)46-27)29(45-24)36-18-17-26(38)34-30(36)39/h10-12,14-15,17-18,23-24,27-29H,4-9,13,16,19-21H2,1-3H3,(H,33,37)(H,35,40)(H,34,38,39)/t23-,24-,27?,28?,29-/m1/s1
Standard InChIKey ATMPZEPXNCVMKT-XNVIYQHFSA-N
Isomeric SMILES CCCCCCCCCC(=O)N[C@H](CC1=CC=CC=C1)COC(=O)NS(=O)(=O)OC[C@@H]2C3C([C@@H](O2)N4C=CC(=O)NC4=O)OC(O3)(C)C
SMILES CCCCCCCCCC(=O)NC(CC1=CC=CC=C1)COC(=O)NS(=O)(=O)OCC2C3C(C(O2)N4C=CC(=O)NC4=O)OC(O3)(C)C
Canonical SMILES CCCCCCCCCC(=O)NC(CC1=CC=CC=C1)COC(=O)NS(=O)(=O)OCC2C3C(C(O2)N4C=CC(=O)NC4=O)OC(O3)(C)C
Synonyms 5'-O-(((2-decanoyl-amino-3-hydroxy-3-phenylpropyloxycarbonyl)amino)sulfonyl)-2',3'-O-isopropylideneuridine
5'-O-(((2-decanoyl-amino-3-hydroxy-3-phenylpropyloxycarbonyl)amino)sulfonyl)-2',3'-O-isopropylideneuridine, (S)-isomer
DHPASiU
PubChem Compound 197602
Last Modified Nov 11 2021
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